2,5-dimethyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide
Overview
Description
Scientific Research Applications
Antimicrobial Activity
The compound has been found to exhibit antimicrobial activity . This makes it potentially useful in the development of new antimicrobial drugs, which could be used to treat various bacterial and fungal infections .
Antiviral Activity
The compound has also been reported to have antiviral properties . This suggests that it could be used in the development of antiviral drugs, potentially offering a new approach to treating viral infections .
Antidiabetic Activity
The compound has been reported to exhibit antidiabetic activity . This suggests that it could be used in the development of new treatments for diabetes, a chronic disease that affects millions of people worldwide .
Anticancer Properties
The compound has been found to have anticancer properties . This means it could potentially be used in the development of new cancer treatments, offering hope to patients with various types of cancer .
PI3Kδ Inhibitors
The compound has been used in the synthesis of novel 2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives as PI3Kδ inhibitors . These inhibitors are being researched for their potential use in treating inflammatory and autoimmune diseases, as well as certain types of cancer .
Future Directions
The future directions for the study of “2,5-dimethyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide” and related compounds could involve further exploration of their synthesis methods, molecular structure analysis, chemical reactions, mechanisms of action, physical and chemical properties, and safety and hazards. This could lead to the discovery of new therapeutic applications for these compounds .
properties
IUPAC Name |
2,5-dimethyl-1,1-dioxo-1,2,6-thiadiazine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O4S/c1-4-5(6(9)10)3-8(2)13(11,12)7-4/h3H,1-2H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPRDJZVMXWHMPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NS(=O)(=O)N(C=C1C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dimethyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzo[d]thiazol-6-yl(4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl)methanone](/img/structure/B2707385.png)
![N-benzyl-N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]oxamide](/img/structure/B2707390.png)
